2-{[(1,3-Benzodioxol-5-ylmethyl)amino]carbonyl}benzoic acid
2-{[(1,3-Benzodioxol-5-ylmethyl)amino]carbonyl}benzoic acid
Brand Name:
Vulcanchem
CAS No.:
432009-40-0
VCID:
VC0486246
InChI:
InChI=1S/C16H13NO5/c18-15(11-3-1-2-4-12(11)16(19)20)17-8-10-5-6-13-14(7-10)22-9-21-13/h1-7H,8-9H2,(H,17,18)(H,19,20)
SMILES:
C1OC2=C(O1)C=C(C=C2)CNC(=O)C3=CC=CC=C3C(=O)O
Molecular Formula:
C16H13NO5
Molecular Weight:
299.28g/mol
2-{[(1,3-Benzodioxol-5-ylmethyl)amino]carbonyl}benzoic acid
CAS No.: 432009-40-0
Main Products
VCID: VC0486246
Molecular Formula: C16H13NO5
Molecular Weight: 299.28g/mol
![2-{[(1,3-Benzodioxol-5-ylmethyl)amino]carbonyl}benzoic acid - 432009-40-0](/images/no_structure.jpg)
| CAS No. | 432009-40-0 |
|---|---|
| Product Name | 2-{[(1,3-Benzodioxol-5-ylmethyl)amino]carbonyl}benzoic acid |
| Molecular Formula | C16H13NO5 |
| Molecular Weight | 299.28g/mol |
| IUPAC Name | 2-(1,3-benzodioxol-5-ylmethylcarbamoyl)benzoic acid |
| Standard InChI | InChI=1S/C16H13NO5/c18-15(11-3-1-2-4-12(11)16(19)20)17-8-10-5-6-13-14(7-10)22-9-21-13/h1-7H,8-9H2,(H,17,18)(H,19,20) |
| Standard InChIKey | IEDOXQLHAOETIL-UHFFFAOYSA-N |
| SMILES | C1OC2=C(O1)C=C(C=C2)CNC(=O)C3=CC=CC=C3C(=O)O |
| Canonical SMILES | C1OC2=C(O1)C=C(C=C2)CNC(=O)C3=CC=CC=C3C(=O)O |
| Solubility | 44.9 [ug/mL] |
| PubChem Compound | 807493 |
| Last Modified | Nov 11 2021 |
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